Cas no 1353963-49-1 (N*1*-(1-Benzyl-piperidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine)

• Product Name: N*1*-(1-Benzyl-piperidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine
• CAS No: 1353963-49-1
• MF: C₁₆H₂₇N₃
• MW: 261.405683755875
• CID: 2157724
• Update Time: 2025-06-11

N*1*-(1-Benzyl-piperidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-(1-benzyl-piperidin-3-yl)-n*1*-ethyl-ethane-1,2-diamine
• N1-(1-benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine
• (S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine
• (R)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine
• AM93303
• N-(1-Benzyl-3-piperidinyl)-N-ethyl-1,2-ethanediamine
• N*1*-(1-Benzyl-piperidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine

• Inchi： 1S/C16H27N3/c1-2-19(12-10-17)16-9-6-11-18(14-16)13-15-7-4-3-5-8-15/h3-5,7-8,16H,2,6,9-14,17H2,1H3
• InChI Key： PRGIEYMFWYMHHB-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCC(C1)N(CC)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 238
• Topological Polar Surface Area: 32.5

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 362.6±37.0 °C at 760 mmHg
• Flash Point: 170.6±21.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N*1*-(1-Benzyl-piperidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N*1*-(1-Benzyl-piperidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine

N¹-(1-Benzyl-piperidin-3-yl)-N¹-ethyl-ethane-1,2-diamine: A Comprehensive Overview

N¹-(1-Benzyl-piperidin-3-yl)-N¹-ethyl-ethane-1,2-diamine (CAS No. 1353963-49-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1353963-49-1, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

Chemical Structure and Synthesis

The molecular structure of N¹-(1-Benzyl-piperidin-3-yl)-N¹-ethyl-ethane-1,2-diamine is composed of a benzyl-substituted piperidine ring linked to an ethane-1,2-diamine moiety through an ethyl group. This intricate arrangement imparts the compound with a high degree of conformational flexibility and potential for diverse interactions with biological targets. The synthesis of this compound typically involves multi-step reactions, including the formation of the piperidine ring, benzyl substitution, and subsequent coupling with the ethane-1,2-diamine derivative.

Recent studies have explored various synthetic routes to optimize the yield and purity of N¹-(1-Benzyl-piperidin-3-yl)-N¹-ethyl-ethane-1,2-diamine. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to efficiently link the piperidine and diamine moieties. This method has been shown to be highly effective in producing the desired compound with high stereoselectivity and minimal side products.

Biological Properties and Applications

The biological properties of N¹-(1-Benzyl-piperidin-3-yl)-N¹-ethyl-ethane-1,2-diamine have been extensively studied in both in vitro and in vivo models. One of the key areas of interest is its potential as a modulator of neurotransmitter systems. Research has demonstrated that this compound can interact with various receptors, including dopamine and serotonin receptors, which are crucial for regulating mood, cognition, and other neurological functions.

In preclinical studies, N¹-(1-Benzyl-piperidin-3-yl)-N¹-ethyl-ethane-1,2-diamine has shown promising results in models of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. Its ability to modulate neurotransmitter levels and protect neuronal cells from oxidative stress makes it a potential candidate for therapeutic intervention in these conditions.

Clinical Trials and Future Prospects

The potential therapeutic applications of N¹-(1-Benzyl-piperidin-3-yl)-N¹-ethyl-ethane-1,2-diamine have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase trials have focused on assessing the pharmacokinetics and pharmacodynamics of the compound in healthy volunteers. Preliminary results indicate that it is well-tolerated with a favorable safety profile.

Ongoing research is also exploring the use of N¹-(1-Benzyl-piperidin-3-yl)-N¹-ethyl-ethane-1,2-diamine in combination with other therapeutic agents to enhance treatment outcomes. For instance, studies are investigating its synergistic effects when used alongside existing medications for neurodegenerative diseases. These combination therapies hold promise for improving patient outcomes and reducing side effects associated with monotherapy.

Safety Considerations and Regulatory Status

Safety is a paramount concern in the development of any new pharmaceutical compound. Extensive toxicological studies have been conducted to evaluate the safety profile of N¹-(1-Benzyl-piperidin-3-yl)-N¹-ethyl-ethane-1,2-diamine. These studies have shown that it exhibits low toxicity at therapeutic doses and does not pose significant risks to human health when used as directed.

The regulatory status of N¹-(1-Benzyl-piperidin-3-yl)-N¹-ethyl-ethane-1,2-diamine varies by country. In many regions, it is classified as a research chemical or investigational new drug (IND). Regulatory agencies such as the FDA (Food and Drug Administration) in the United States and EMA (European Medicines Agency) in Europe are closely monitoring its development and clinical trials to ensure that it meets all safety and efficacy standards before approval for widespread use.

Closing Remarks

N¹-(1-Benzyl-piperidin-3-yl)-N¹-ethyl-ethane-1,2-diamine (CAS No. 1353963-49-1) represents a promising compound with significant potential in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation into its therapeutic applications. As research continues to advance our understanding of this compound, it holds promise for contributing to the development of novel treatments for various neurological disorders.